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Compound of Interest

Compound Name: Canagliflozin

Cat. No.: B192856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Canagliflozin is a potent and selective inhibitor of the sodium-glucose co-transporter 2

(SGLT2), a key protein involved in renal glucose reabsorption.[1][2] It is primarily used in the

treatment of type 2 diabetes mellitus. In a research context, canagliflozin is a valuable tool for

studying glucose transport mechanisms and the downstream cellular effects of SGLT2

inhibition. These application notes provide a detailed protocol for the preparation of

canagliflozin stock solutions for use in in vitro cell culture experiments.

Data Summary
Quantitative data regarding the physical and chemical properties of canagliflozin, along with

recommended concentrations for stock and working solutions, are summarized in the table

below for easy reference.
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Parameter Value Source

Molecular Weight 444.52 g/mol [3]

Solubility in DMSO ≥ 50 mg/mL (112.48 mM) [3][4]

Solubility in Ethanol ~30 mg/mL [1]

Recommended Stock Solution

Concentration
10 mM - 50 mM in DMSO ---

Typical Working Concentration

Range
1 µM - 50 µM [5]

Storage of Powder -20°C for up to 3 years [3]

Storage of Stock Solution (in

DMSO)

-80°C for up to 1 year; -20°C

for up to 1 month
[2][3]

Aqueous Solution Stability
Not recommended for storage

more than one day
[1]

Experimental Protocols
Materials

Canagliflozin powder (MW: 444.52 g/mol )

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Sterile serological pipettes and pipette tips

Vortex mixer

0.22 µm sterile syringe filter (optional)

Protocol for Preparation of a 10 mM Canagliflozin Stock
Solution
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Pre-warm DMSO: Bring the DMSO to room temperature before use to ensure it is completely

thawed and homogenous.

Weigh Canagliflozin: Accurately weigh out the desired amount of canagliflozin powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.445 mg of canagliflozin.

Calculation: 444.52 g/mol * 0.010 mol/L * 0.001 L = 0.004445 g = 4.445 mg

Dissolve in DMSO: Add the weighed canagliflozin to a sterile microcentrifuge tube. Add the

appropriate volume of DMSO (e.g., 1 mL for a 10 mM solution).

Ensure Complete Dissolution: Vortex the solution thoroughly until the canagliflozin is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particles.

Sterilization (Optional but Recommended): For long-term storage and to prevent

contamination of cell cultures, the stock solution can be sterilized by passing it through a

0.22 µm sterile syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound. Store the aliquots at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 1 year).[2][3]

Protocol for Preparing Working Solutions
Thaw Stock Solution: Thaw a single aliquot of the canagliflozin stock solution at room

temperature.

Dilute in Cell Culture Medium: Dilute the stock solution directly into the pre-warmed cell

culture medium to achieve the desired final working concentration. For example, to prepare 1

mL of a 10 µM working solution from a 10 mM stock, add 1 µL of the stock solution to 999 µL

of cell culture medium. Note: The final concentration of DMSO in the cell culture medium

should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity. Always include a

vehicle control (medium with the same concentration of DMSO) in your experiments.

Mix and Use Immediately: Gently mix the working solution and add it to your cell cultures

immediately. Do not store aqueous solutions of canagliflozin for more than one day.[1]
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Visualizations
Experimental Workflow for Canagliflozin Stock and
Working Solution Preparation
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Caption: Workflow for canagliflozin solution preparation.
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Simplified Signaling Pathway of Canagliflozin's Primary
Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Canagliflozin in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192856#how-to-prepare-canagliflozin-stock-solution-
for-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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